Cas no 2171971-51-8 (2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol)

• Product Name: 2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol
• CAS No: 2171971-51-8
• MF: C₁₆H₂₇NO
• MW: 249.391684770584
• CID: 5982596
• PubChem ID: 165521578
• Update Time: 2025-05-20

2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol
• 2171971-51-8
• EN300-1276986

• Inchi： 1S/C16H27NO/c1-10-8-11(15(2,3)4)9-12(13(10)18)14(17)16(5,6)7/h8-9,14,18H,17H2,1-7H3
• InChI Key： KYSLADVRONOPAG-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C=C1C(C(C)(C)C)N)C(C)(C)C

Computed Properties

• Exact Mass: 249.209264485g/mol
• Monoisotopic Mass: 249.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol

Professional Introduction to Compound with CAS No. 2171971-51-8 and Product Name: 2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol

The compound with the CAS number 2171971-51-8 and the product name 2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol represents a significant advancement in the field of specialty chemicals and pharmaceutical intermediates. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various biochemical and medicinal chemistry contexts. The molecular structure of this phenolic derivative incorporates several key functional groups, including an amino-substituted isobutyl side chain and a tert-butyl group at the para position relative to the methyl group, which contribute to its distinct chemical properties and reactivity.

In recent years, there has been a growing interest in phenolic compounds due to their diverse biological activities and their role as precursors in the synthesis of pharmacologically active agents. The presence of both amino and methyl groups in the 2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol molecule allows for a wide range of chemical modifications, making it a versatile intermediate in organic synthesis. These modifications can be tailored to produce derivatives with enhanced stability, bioavailability, or specific target interactions, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel therapeutic agents. The amino-2,2-dimethylpropyl side chain provides a site for further functionalization, enabling the attachment of various pharmacophores that can interact with biological targets. For instance, this moiety can be used to develop small-molecule inhibitors or activators that modulate enzyme activity or receptor binding. Such applications are particularly relevant in the treatment of chronic diseases where precise molecular targeting is essential.

Recent research has highlighted the importance of phenolic compounds in antioxidant and anti-inflammatory therapies. The 4-tert-butyl and 6-methyl substituents in the 2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol structure contribute to its stability and enhance its ability to scavenge free radicals. These properties make it a promising candidate for developing novel antioxidants that can combat oxidative stress associated with various pathological conditions. Moreover, the combination of these substituents may also influence solubility and metabolic stability, which are crucial parameters for drug-like properties.

The synthesis of 2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the amino group followed by alkylation with 1-amino-2,2-dimethylpropane is a critical step that determines the overall reactivity and functionality of the compound. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies can be employed to achieve regioselective modifications at the aromatic ring.

In terms of industrial applications, this compound serves as a valuable building block for more complex molecules. Its structural motifs are frequently used in the design of agrochemicals, fragrances, and specialty polymers. The versatility of 2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol lies in its ability to undergo further chemical transformations without losing its core functional integrity. This characteristic makes it an indispensable tool for chemists working on cutting-edge materials and pharmaceuticals.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in inflammation and pain signaling pathways. Preliminary results suggest that derivatives of 2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol may exhibit significant therapeutic effects when optimized for specific biological activities. These findings underscore the importance of continued research into this class of compounds.

From an environmental perspective, the sustainable production and application of 2171971-51-8 derivatives are also being considered. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, biodegradability studies are being conducted to assess the environmental impact of these compounds once they enter industrial or pharmaceutical use. Such initiatives align with global efforts to promote sustainable chemistry practices.

In conclusion,2171971-51-8 (also known as product name: 2-(1-amino-2,2-dimethylpropyl)-4-tert-butyl-6-methylphenol) represents a promising compound with diverse applications in pharmaceuticals and specialty chemicals. Its unique structural features offer opportunities for innovative drug design while also serving as a versatile intermediate in organic synthesis. As research continues to uncover new biological activities and synthetic possibilities,this compound is poised to play an increasingly important role in advancing chemical biology and medicinal chemistry.